Cas no 2171584-55-5 (tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate)

• Product Name: tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate
• CAS No: 2171584-55-5
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 5881468
• PubChem ID: 165591300
• Update Time: 2025-10-29

tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate
• 2171584-55-5
• EN300-1615033

• Inchi： 1S/C15H25NO2/c1-7-15(5,6)16-11-9-8-10-12(16)13(17)18-14(2,3)4/h1,12H,8-11H2,2-6H3
• InChI Key： RANZUYMKJOBJFS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCCN1C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate

tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 2171584-55-5, known as tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl group and a substituted butynyl chain. Its properties make it a valuable component in various chemical applications, including drug delivery systems, polymer synthesis, and advanced materials development.

Recent studies have highlighted the potential of tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate in enhancing the performance of polymer-based materials. Researchers have demonstrated that this compound can act as a versatile building block for constructing stimuli-responsive polymers, which are capable of undergoing structural changes in response to external stimuli such as temperature, pH, or light. These polymers have found applications in drug delivery systems, where they can release therapeutic agents in a controlled manner, improving treatment efficacy and reducing side effects.

The synthesis of tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability. For instance, the use of transition metal catalysts has facilitated the formation of the key carbon-nitrogen bonds in the molecule, ensuring high yields and purity.

In terms of structural analysis, the molecule's piperidine ring provides a rigid framework that enhances its stability and reactivity. The presence of the tert-butyl group contributes to its hydrophobicity, making it suitable for applications in lipid-like environments or as a component in amphiphilic molecules. Additionally, the butynyl chain introduces alkyne functionalities, which can be further modified through click chemistry reactions to create more complex structures with tailored properties.

Recent research has also explored the use of tert-butyl 1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate in the development of advanced materials such as self-healing polymers and shape-memory materials. These materials exhibit remarkable mechanical properties and the ability to recover their original shape after deformation, making them ideal for applications in aerospace, automotive industries, and biomedical devices.

The versatility of this compound is further underscored by its ability to participate in various chemical transformations. For example, its alkyne group can undergo cycloaddition reactions to form macrocyclic structures, which are valuable in drug design and supramolecular chemistry. Furthermore, the carboxylic ester functionality allows for easy functionalization, enabling the incorporation of this compound into larger molecular systems.

In conclusion, tert-butyl 1-(2-methylbut-3-ylnit) piperidine -carboxyliat (CAS No. 2171584 -55 -5) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing modern chemistry is expected to grow significantly.